Cas no 875305-85-4 (5-Chloro-1H-indazole-7-carboxylic acid)

5-Chloro-1H-indazole-7-carboxylic acid is a heterocyclic compound featuring a chloro-substituted indazole core with a carboxylic acid functional group at the 7-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its reactive carboxylic acid group allows for further derivatization, enabling the formation of amides, esters, and other derivatives. The chloro substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The compound exhibits high purity and stability, making it suitable for research applications in medicinal chemistry and drug discovery. Its well-defined structure ensures reproducibility in synthetic pathways.
5-Chloro-1H-indazole-7-carboxylic acid structure
875305-85-4 structure
Product Name:5-Chloro-1H-indazole-7-carboxylic acid
CAS No:875305-85-4
MF:C8H5ClN2O2
MW:196.590500593185
MDL:MFCD20485066
CID:1904962
PubChem ID:57546183
Update Time:2025-06-08

5-Chloro-1H-indazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-1h-indazole-7-carboxylic Acid
    • VNJXVZJEPIMSIW-UHFFFAOYSA-N
    • FCH1238039
    • SB16366
    • AK171361
    • 1h-indazole-7-carboxylic acid,5-chloro-
    • 1H-Indazole-7-carboxylic acid, 5-chloro-
    • EN300-7417189
    • G11193
    • AKOS023810082
    • P12773
    • CS-0050547
    • SCHEMBL2427163
    • 5-CHLORO-2H-INDAZOLE-7-CARBOXYLIC ACID
    • 875305-85-4
    • SY241098
    • AS-51483
    • 5-chloro-1H-indazole-7-carboxylicacid
    • MFCD20485066
    • 5-Chloro-1H-indazole-7-carboxylic acid
    • MDL: MFCD20485066
    • Inchi: 1S/C8H5ClN2O2/c9-5-1-4-3-10-11-7(4)6(2-5)8(12)13/h1-3H,(H,10,11)(H,12,13)
    • InChI Key: VNJXVZJEPIMSIW-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)O)C2=C(C=NN2)C=1

Computed Properties

  • Exact Mass: 196.004
  • Monoisotopic Mass: 196.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 462.3±25.0 °C at 760 mmHg
  • Flash Point: 233.4±23.2 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Chloro-1H-indazole-7-carboxylic acid Security Information

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